Cas no 493004-95-8 (5-Nonenoic acid, 5-carboxy-1-propylpentyl ester)

• Product Name: 5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
• CAS No: 493004-95-8
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 1532758
• PubChem ID: 71362678
• Update Time: 2025-04-21

5-Nonenoic acid, 5-carboxy-1-propylpentyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
• 6-non-5-enoyloxynonanoic acid
• DTXSID30786289
• 493004-95-8
• 6-[(Non-5-enoyl)oxy]nonanoic acid

• Inchi： 1S/C18H32O4/c1-3-5-6-7-8-9-15-18(21)22-16(12-4-2)13-10-11-14-17(19)20/h6-7,16H,3-5,8-15H2,1-2H3,(H,19,20)
• InChI Key： RVXZYKJYFNJRJP-UHFFFAOYSA-N
• SMILES： O(C(CCCC=CCCC)=O)C(CCC)CCCCC(=O)O

Computed Properties

• Exact Mass: 312.23016
• Monoisotopic Mass: 312.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6